Cas no 1249522-71-1 (6-(4-methylphenyl)pyrimidin-4-amine)

• Product Name: 6-(4-methylphenyl)pyrimidin-4-amine
• CAS No: 1249522-71-1
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 5558395
• Update Time: 2025-05-20

6-(4-methylphenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-(4-methylphenyl)-
• 6-(4-methylphenyl)pyrimidin-4-amine

• Inchi： 1S/C11H11N3/c1-8-2-4-9(5-3-8)10-6-11(12)14-7-13-10/h2-7H,1H3,(H2,12,13,14)
• InChI Key： WLGUTSBGQMLAHE-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C(C)C=C2)=CC(N)=N1

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 392.4±30.0 °C(Predicted)
• pka: 4.92±0.10(Predicted)

Additional information on 6-(4-methylphenyl)pyrimidin-4-amine

6-(4-methylphenyl)pyrimidin-4-amine (CAS No. 1249522-71-1): A Comprehensive Overview

6-(4-methylphenyl)pyrimidin-4-amine (CAS No. 1249522-71-1) is a specialized organic compound belonging to the pyrimidine class, which has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its 4-methylphenyl substitution on the pyrimidine ring, exhibits unique chemical properties that make it valuable for various applications. In this article, we delve into its structure, synthesis, applications, and market trends while addressing frequently asked questions in the field.

The molecular structure of 6-(4-methylphenyl)pyrimidin-4-amine consists of a pyrimidine core with an amino group at the 4-position and a 4-methylphenyl group at the 6-position. This configuration imparts specific electronic and steric properties, making it a versatile intermediate in organic synthesis. Researchers often explore its reactivity in nucleophilic substitution reactions, cross-coupling reactions, and as a building block for more complex heterocyclic systems.

One of the most common queries in search engines and AI-driven platforms is: "What are the applications of 6-(4-methylphenyl)pyrimidin-4-amine?" This compound finds utility in several high-growth areas, including drug discovery, where it serves as a key intermediate for kinase inhibitors and other therapeutic agents. Its structural motif is prevalent in molecules targeting cancer, inflammation, and metabolic disorders, aligning with the rising demand for precision medicine.

Another trending topic is the role of 6-(4-methylphenyl)pyrimidin-4-amine in materials science. With the increasing focus on organic electronics, this compound has been investigated for its potential in organic light-emitting diodes (OLEDs) and photovoltaic devices. Its ability to modulate electron density and charge transport properties makes it a candidate for next-generation optoelectronic materials.

Synthetic routes to 6-(4-methylphenyl)pyrimidin-4-amine often involve multi-step processes, including condensation reactions and catalytic transformations. A frequently searched question is: "How is 6-(4-methylphenyl)pyrimidin-4-amine synthesized?" One common method involves the reaction of 4-methylbenzaldehyde with malononitrile, followed by cyclization and functional group modifications. Researchers are also exploring greener synthetic approaches to improve yield and reduce environmental impact.

The market for 6-(4-methylphenyl)pyrimidin-4-amine is influenced by trends in pharmaceutical R&D and advanced materials. With the global push for innovative therapies and sustainable technologies, demand for specialized intermediates like this compound is expected to grow. Companies are investing in scalable production methods to meet the needs of academic and industrial researchers.

Safety and handling of 6-(4-methylphenyl)pyrimidin-4-amine are also common concerns. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Regulatory compliance varies by region, so users are advised to consult local guidelines.

In summary, 6-(4-methylphenyl)pyrimidin-4-amine (CAS No. 1249522-71-1) is a compound of significant interest due to its diverse applications and relevance to cutting-edge research. Its role in drug development and materials science underscores its importance in modern chemistry. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovation.